Cas no 2167925-93-9 (5-oxa-8-thia-2,11-diazadispiro3.1.4^{6}.3^{4}tridecane)

• Product Name: 5-oxa-8-thia-2,11-diazadispiro3.1.4^{6}.3^{4}tridecane
• CAS No: 2167925-93-9
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 5756668
• PubChem ID: 165517978
• Update Time: 2025-07-09

5-oxa-8-thia-2,11-diazadispiro3.1.4^{6}.3^{4}tridecane Chemical and Physical Properties

Names and Identifiers

• 5-oxa-8-thia-2,11-diazadispiro[3.1.4^{6}.3^{4}]tridecane
• 2167925-93-9
• EN300-1279955
• 5-oxa-8-thia-2,11-diazadispiro3.1.4^{6}.3^{4}tridecane

• Inchi： 1S/C9H16N2OS/c1-3-11-9(2-4-13-7-9)12-8(1)5-10-6-8/h10-11H,1-7H2
• InChI Key： ZKUAZLATLNPDCE-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)NCCC1(CNC1)O2

Computed Properties

• Exact Mass: 200.09833431g/mol
• Monoisotopic Mass: 200.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.6Ų

Additional information on 5-oxa-8-thia-2,11-diazadispiro3.1.4^{6}.3^{4}tridecane

Introduction to 5-oxa-8-thia-2,11-diazadispiro3.1.4⁶.3⁴tridecane (CAS No. 2167925-93-9)

5-oxa-8-thia-2,11-diazadispiro3.1.4⁶.3⁴tridecane, identified by the Chemical Abstracts Service Number (CAS No.) 2167925-93-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique spirocyclic framework and potential biological activities. This compound belongs to a class of spiro compounds, which are known for their structural rigidity and tunable electronic properties, making them valuable scaffolds for drug discovery.

The molecular structure of 5-oxa-8-thia-2,11-diazadispiro3.1.4⁶.3⁴tridecane features a spiro connection between a cyclohexane ring and a thiophene ring, with two nitrogen atoms incorporated into the system at positions 2 and 11. This arrangement creates a highly constrained three-dimensional structure that can influence both the physical properties and the biological interactions of the molecule. The presence of oxygen and sulfur atoms in the ring system further enhances its potential as a pharmacophore, allowing for diverse interactions with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic the conformational flexibility of natural products while maintaining structural stability. The spirocyclic core in 5-oxa-8-thia-2,11-diazadispiro3.1.4⁶.3⁴tridecane provides a unique platform for designing molecules with enhanced binding affinity and selectivity. This has led to extensive research into its potential applications in the development of novel therapeutic agents.

The synthesis of 5-oxa-8-thia-2,11-diazadispiro3.1.4⁶.3⁴tridecane presents significant challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. The use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, has been particularly instrumental in facilitating the formation of the spirocyclic core. Additionally, computational chemistry techniques have played a crucial role in predicting reaction outcomes and optimizing synthetic routes.

The biological activity of 5-oxa-8-thia-2,11-diazadispiro3.1.4⁶.3⁴tridecane has been explored in several preclinical studies, where it has shown promise as a modulator of various biological pathways. Notably, research indicates that this compound may exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress, making it a potential candidate for treating chronic inflammatory diseases and neurodegenerative disorders. Furthermore, its ability to interact with specific protein targets suggests that it could be developed into a tool compound for studying protein-protein interactions and understanding disease mechanisms.

The pharmacokinetic properties of 5-oxa-8-thia-2,11-diazadispiro3.1.4⁶.3⁴tridecane are also of great interest. Studies have shown that this compound exhibits reasonable oral bioavailability and metabolic stability, which are critical factors for its translation into clinical applications. Additionally, its low toxicity profile in animal models further supports its potential as a lead compound for drug development.

In conclusion,5-oxa-8-thia-2,11-diazadispiro3.1.4⁶.3⁴tridecane represents a structurally fascinating and biologically relevant molecule with significant therapeutic potential. Its unique spirocyclic framework and diverse functional groups make it an attractive scaffold for further medicinal chemistry investigations. As research continues to uncover new applications for this compound,5-oxa-8-thia-2,11-diazadispiro3.1.4⁶.3⁴tridecane is poised to play an important role in the development of novel therapeutic agents that address unmet medical needs.